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Compound of Interest

Compound Name: 3-Amino-6-methylpyridin-2-ol

Cat. No.: B112726 Get Quote

A comprehensive technical guide on 3-Amino-6-methylpyridin-2-ol, prepared for researchers,

scientists, and professionals in drug development. This document provides in-depth information

on its chemical properties, structure, and synthesis, with a focus on its relevance in scientific

research.

Core Compound Information
3-Amino-6-methylpyridin-2-ol is a substituted pyridine derivative. The pyridine ring is a

common scaffold in medicinal chemistry due to its presence in various biologically active

compounds.[1] Derivatives of 3-aminopyridin-2(1H)-one are noted for their potential as

biologically active compounds, exhibiting properties such as antiradical and cytoprotective

activities.[2]

Chemical Structure and CAS Number
The definitive identifier for 3-Amino-6-methylpyridin-2-ol is its CAS number.

CAS Number: 52334-79-9[3][4][5]

Molecular Formula: C6H8N2O[3][4]

Molecular Weight: 124.14 g/mol [3][4][5]

Canonical SMILES: CC1=CC=C(C(=O)N1)N[6]
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A hydrochloride salt of this compound is also available, with the CAS number 1257665-17-0.[6]

[7]

Caption: Chemical structure of 3-Amino-6-methylpyridin-2-ol.

Physicochemical Properties
A summary of key physicochemical data for related aminopyridine compounds is presented

below. Data for the specific title compound is limited; therefore, properties of structurally similar

molecules are provided for context.

Property
2-Amino-6-
methylpyridine

3-Amino-2-
methylpyridine

6-Methylpyridin-2-
ol

CAS Number 1824-81-3[8][9][10] 3430-10-2[11] 3279-76-3

Molecular Formula C6H8N2[9] C6H8N2[11] C6H7NO

Molecular Weight 108.14 g/mol [8][9] 108.14 g/mol [11] 109.13 g/mol [12]

Melting Point 40-44 °C[8][9] - 164-167 °C

Boiling Point 208-209 °C[8] - -

Appearance
Yellow Crystalline

Solid[9]
Solid -

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Amino-6-methylpyridin-
2-ol is not readily available in the cited literature, a general synthetic route has been noted.

Synthesis from 6-Hydroxy-5-nitro-2-picoline
One of the known synthetic pathways to produce 3-Amino-6-methylpyridin-2-ol involves the

reduction of the nitro group of 6-Hydroxy-5-nitro-2-picoline.[5] This is a common method for

introducing an amino group onto an aromatic ring.

General Experimental Protocol (Hypothetical Reduction):
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Dissolution: The starting material, 6-Hydroxy-5-nitro-2-picoline, is dissolved in a suitable

solvent such as ethanol or acetic acid.

Catalyst Addition: A hydrogenation catalyst, typically palladium on carbon (Pd/C), is added to

the mixture.

Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere, often under

pressure, and stirred at room temperature or with gentle heating.

Monitoring: The progress of the reaction is monitored by techniques like Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up: Upon completion, the catalyst is removed by filtration. The solvent is then

evaporated under reduced pressure.

Purification: The crude product is purified, commonly through recrystallization or column

chromatography, to yield the final 3-Amino-6-methylpyridin-2-ol.
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Caption: A generalized workflow for the synthesis of 3-Amino-6-methylpyridin-2-ol.

Applications in Drug Development and Research
Aminopyridine scaffolds are of significant interest in medicinal chemistry and drug discovery.

[13] They serve as crucial intermediates and building blocks for synthesizing a wide range of

pharmaceutical compounds.[14][15]

Potential Therapeutic Areas:

Oncology: Certain aminopyridine and aminopyrimidine derivatives have been designed as

selective inhibitors of Fibroblast Growth Factor Receptor 4 (FGFR4), which is a target in

hepatocellular carcinoma.[16]
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Inflammatory Conditions: Analogues of 2-amino-4-methylpyridine have been synthesized

and evaluated as potential inhibitors of inducible nitric oxide synthase (iNOS), an enzyme

involved in inflammatory processes.[17]

Neurological Disorders: Research into 3-Amino-6-methoxy-2-methylpyridine suggests its

utility as an intermediate in developing pharmaceuticals for neurological conditions.[14][15]

Antiviral and Antimicrobial Agents: Some derivatives of 3-aminopyridin-2(1H)-one have

demonstrated antiviral activity.[2] The broader class of aminopyridines is also explored for

activity against neglected tropical diseases.[13]

Research Applications of Aminopyridine Scaffolds
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Caption: Key areas of research involving aminopyridine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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